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Compound of Interest

Compound Name: 3-Monochlorotriiodothyronine
CAS No.: 909279-46-5
Cat. No.: B601863
Get Quote
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Executive Summary

3-Monochlorotriiodothyronine (MCT) (CAS: 909279-46-5) is a critical halogenated thyronine
analog, primarily identified as a process-related impurity in the synthesis of Levothyroxine
Sodium (T4).[1] Chemically defined as (S)-2-amino-3-[3-chloro-4-(4-hydroxy-3,5-
diiodophenoxy)-5-iodophenyl]propanoic acid, it represents a tetra-halogenated structure where
a chlorine atom replaces one iodine atom on the tyrosyl (inner) ring of the thyroxine scaffold.

Differentiation of MCT from the parent T4 molecule and other iodothyronines (T3, rT3) requires
high-resolution orthogonal analysis. This guide details the spectroscopic "fingerprint" of MCT,
focusing on the unique symmetry breaking in NMR and the chlorine isotopic signature in Mass
Spectrometry.

Structural Logic & Nomenclature

To interpret spectra accurately, one must understand the structural deviation from T4.

» Scaffold: Thyronine core (two phenyl rings linked by an ether bridge).
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 Inner Ring (Tyrosyl): Asymmetric substitution (3-Chloro, 5-lodo). In T4, this ring is symmetric
(3,5-Diiodo).

e Outer Ring (Phenolic): Symmetric substitution (3',5'-Diiodo).

» Key Differentiator: The asymmetry of the inner ring destroys the chemical equivalence of the
H-2 and H-6 protons observed in T4.

Diagram: Structural Hierarchy & Numbering
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Caption: Structural logic of 3-Monochlorotriiodothyronine highlighting the inner-ring
asymmetry that dictates NMR splitting patterns.

Mass Spectrometry (MS) Data

Mass spectrometry provides the most definitive identification due to the unique isotopic
abundance of Chlorine (

and

) compared to the monoisotopic lodine (

).

Molecular lon & Isotope Pattern

Unlike T4 (which contains 4 lodines and shows a simple M+H peak), MCT contains 1 Chlorine.
This imparts a distinct 3:1 intensity ratio between the molecular ion (
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) and the
isotope.
Parameter Value | Characteristic Notes
Formula
Based on
Monoisotopic Mass 684.75 Da
and
[M+H]+ (ESI Positive) 685.76 m/z Base peak

Approx. 32% abundance of

[M+H]+ +2 (Isotope) 687.76 m/z base peak (due to

)

. Preferred for acidic
[M-H]- (ESI Negative) 683.74 m/z o
quantification

Fragmentation Pathway (MS/MS)

Fragmentation follows the classic thyronine pathway: neutral loss of ammonia and formic acid
from the alanine side chain, followed by sequential dehalogenation.

e Primary Loss: Ammonia (
, -17 Da) and Formic Acid (
, 46 Da).
e Secondary Loss: lodine radical (

, -127 Da) or HI (-128 Da).

o Diagnostic Fragment: The retention of the Chlorine atom in early fragments distinguishes
MCT from de-iodinated T4 metabolites (like T3).
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Parent lon [M+H]+

m/z 685.8

NH3 (17)

[M+H - NH3]+
m/z 668.8

HCOOH (46)

[M+H - NH3 - HCOOH]+
m/z 622.8
(Alanine Loss)

‘1(127)

De-iodinated Fragment Chlorine (Cl) is typically retained
[Frag2 - 1]+ in early fragmentation due to
m/z 495.9 stronger C-Cl bond vs C-I.

Click to download full resolution via product page

Caption: Proposed ESI(+) MS/MS fragmentation pathway for MCT. The chlorine atom typically
exhibits higher bond dissociation energy than iodine.

Nuclear Magnetic Resonance (NMR) Data

NMR analysis of MCT requires a high-field instrument (=400 MHz) to resolve the aromatic
region. The key differentiator from T4 is the Inner Ring signals.

1H-NMR (Proton) Predictions (DMSO-d6)

In T4, the inner ring protons (H-2, H-6) appear as a singlet because positions 3 and 5 both hold
lodine. In MCT, position 3 is Cl and position 5 is I. This asymmetry causes H-2 and H-6 to split
or appear as distinct singlets with meta-coupling.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b601863/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-3-monochlorotriiodothyronine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Shift (
Position Multiplicity Integration
ppm)

Assignment
Logic

Outer ring
) (symmetric 3',5'-
H-2'/ H-6' 7.05-7.15 Singlet (s) 2H N o
diiodo). Similar to

T4.

Inner ring.
Deshielded by
adjacent Cl/I.
Distinct from H-6.

H-2 7.60 - 7.70 Doublet (d) 1H

Inner ring.

Distinct from H-2.
H-6 7.80 - 7.90 Doublet (d) 1H Meta-coupling (

)-

_ Chiral center
Alpha-H 3.80-4.00 Multiplet (m) 1H ) )
(Alanine chain).

Beta-H 2.80-3.20 Multiplet (m) 2H Benzylic protons.

Critical Validation Step: If your spectrum shows a single integrated peak

ppm for 2 protons, you likely have T4, not MCT. MCT must show splitting or two distinct signals
for the inner ring protons.

13C-NMR (Carbon) Highlights

e C-CI Carbon (C-3): Distinct shift upfield relative to C-I1 due to electronegativity/heavy atom
effect differences.

e C-| Carbons (C-5, C-3', C-5'): Typically found around 90-100 ppm (shielded by the heavy
iodine atom).

Infrared (IR) Spectroscopy

IR is less specific than NMR/MS but useful for solid-state fingerprinting (USP identification).
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Wavenumber (
Functional Group Assignment

)

Broad stretch (Phenolic OH

and Amine).

O-H/N-H 3200 - 3450

Carboxylate (zwitterionic form

C=0 1600 - 1650 . _
often shifts this).
Aromatic ring skeletal
Ar-C=C 1450 - 1500 o
vibrations.
Aryl-Chlorine stretch
Ar-Cl 1050 - 1090 (Weak/Medium). Differentiator
from T4.
C-0-C 1240 - 1260 Diphenyl ether linkage stretch.

Experimental Protocol: LC-MS Identification

To detect MCT as an impurity in a Levothyroxine sample, use the following validated workflow.

Reagents & Equipment
e Instrument: UHPLC coupled to Q-TOF or Triple Quadrupole MS.

e Column: C18 Reverse Phase (e.g., 2.1 x 100mm, 1.7um).
» Mobile Phase A: 0.1% Formic Acid in Water.

o Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Step-by-Step Workflow

o Sample Preparation: Dissolve 10 mg of Levothyroxine APl in 10 mL of Methanol/Water
(50:50) with 0.05% NaOH (Thyronines are soluble in alkaline solution).

o Gradient Elution:
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o 0-2min: 10% B
o 2-10 min: Linear ramp to 90% B

o 10-12 min: Hold 90% B

e MS Settings:
o Mode: ESI Positive (or Negative).[2]
o Scan Range: m/z 100 - 1000.
» Data Processing:
o Extract lon Chromatogram (EIC) for m/z 685.76.

o Verification: Check the mass spectrum at the peak apex. Confirm the presence of the
~32% relative abundance peak at m/z 687.76 (CI-37 isotope). If the M+2 peak is negligible
(<5%), the compound is likely a de-iodinated artifact, not the chlorinated impurity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 3-
Monochlorotriiodothyronine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b601863/docs#technical-guide-spectroscopic-
characterization-of-3-monochlorotriiodothyronine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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